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Compound of Interest

Compound Name: 2-Fluoro-5-nitropyridine

Cat. No.: B1295090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 2-fluoro-5-
nitropyridine as a versatile building block in the synthesis of modern agrochemicals. The

unique electronic properties conferred by the fluorine and nitro groups on the pyridine ring

make this intermediate highly valuable for constructing complex, biologically active molecules.

This document details the synthesis of a representative insecticide, Flupyradifurone, and a

novel fungicide analogue, highlighting the key chemical transformations and providing detailed

experimental protocols.

Physicochemical Properties of 2-Fluoro-5-nitropyridine
A thorough understanding of the physical and chemical properties of 2-fluoro-5-nitropyridine
is essential for its safe handling and effective use in synthesis.
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Property Value Reference

CAS Number 456-24-6 [1]

Molecular Formula C₅H₃FN₂O₂ [1]

Molecular Weight 142.09 g/mol [2]

Appearance
Colorless to pale yellow

liquid/solid
[3][4]

Melting Point 17-21 °C [3]

Boiling Point 86-87 °C at 7 mmHg [5]

Density 1.439 g/cm³ [1]

Refractive Index 1.538 [1]

Solubility Slightly soluble in water [5]

Section A: Synthesis of the Insecticide
Flupyradifurone
Flupyradifurone is a systemic butenolide insecticide effective against a broad range of sucking

pests.[6][7] Its synthesis involves the coupling of a substituted pyridine moiety with a butenolide

ring system. While commercial synthesis may utilize 2-chloro-5-chloromethylpyridine, a

synthetic route starting from a 2-fluoro-5-nitropyridine derivative is presented here as a

representative example of its application.

Mode of Action of Flupyradifurone
Flupyradifurone acts as an agonist on insect nicotinic acetylcholine receptors (nAChRs).[7] This

binding leads to the disruption of nerve impulses, causing rapid knockdown and mortality of the

target pests.[6] It is classified under IRAC Group 4D.
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Flupyradifurone Nicotinic Acetylcholine
Receptor (nAChR)

Binds to Postsynaptic NeuronLocated on Continuous DepolarizationLeads to Paralysis & DeathResults in

2-Fluoro-5-nitropyridine
Derivative

Nucleophilic Substitution
with Amino Butenolide

Step 1 Intramolecular CyclizationStep 2 Flupyradifurone AnalogueStep 3

Step 1: Suzuki-Miyaura Coupling

Step 2: Nitro Group Reduction

Step 3: Amide Coupling
2-Fluoropyridine-3-boronic acid

Methyl 2-(2-fluoropyridin-3-yl)
-5-nitrobenzoate

Methyl 2-bromo-5-nitrobenzoate

Methyl 5-amino-2-(2-fluoropyridin-3-yl)benzoate

Final Fungicide Analogue3-(difluoromethyl)-1-methyl-1H
-pyrazole-4-carbonyl chloride

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. innospk.com [innospk.com]

2. 2-Fluoro-5-nitropyridine | C5H3FN2O2 | CID 95264 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. fishersci.com [fishersci.com]

4. labproinc.com [labproinc.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1295090?utm_src=pdf-body-img
https://www.benchchem.com/product/b1295090?utm_src=pdf-custom-synthesis
https://www.innospk.com/en/?news/grok-exploring-2-fluoro-5-nitropyridine-a-key-pharmaceutical-intermediate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitropyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Fluoro-5-nitropyridine
https://www.fishersci.com/store/msds?partNumber=AAH6421006&productDescription=2-FLRO-5-NITROPYRIDINE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://labproinc.com/products/2-fluoro-5-nitropyridine-5g-f0983-5g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. 2-Fluoro-5-nitropyridine | 456-24-6 [chemicalbook.com]

6. Synthetic route to the insecticide Flupyradifurone_Chemicalbook [chemicalbook.com]

7. Flupyradifurone: a brief profile of a new butenolide insecticide - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: 2-Fluoro-5-
nitropyridine in Agrochemical Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295090#2-fluoro-5-nitropyridine-in-the-synthesis-of-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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